2-(3-(Azepan-1-ylsulfonyl)phenyl)benzo[d]thiazole

• IUPAC Name: 2-[3-(azepan-1-ylsulfonyl)phenyl]-1,3-benzothiazole
• InChI: InChI=1S/C19H20N2O2S2/c22-25(23,21-12-5-1-2-6-13-21)16-9-7-8-15(14-16)19-20-17-10-3-4-11-18(17)24-19/h3-4,7-11,14H,1-2,5-6,12-13H2
• InChI Key: YTWLIAUEIOKEIU-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)S(=O)(=O)C2=CC=CC(=C2)C3=NC4=CC=CC=C4S3
• Molecular Formula: C19H20N2O2S2
• Molecular Weight: 372.5 g/mol

Description

“2-(3-(Azepan-1-ylsulfonyl)phenyl)benzo[d]thiazole” is a chemical compound that belongs to the class of benzothiazoles. Benzothiazoles are a type of heterocyclic compound, which are compounds that contain atoms of at least two different elements as members of its rings. The structure of this compound includes a seven-membered azepane ring attached to a phenyl group, which is further attached to a benzo[d]thiazole ring.

Synthesis Analysis

The synthesis of benzothiazole derivatives, such as “2-(3-(Azepan-1-ylsulfonyl)phenyl)benzo[d]thiazole”, has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions. The methodology has several advantages such as wide substrate scope, high functional group tolerance, high to moderate yields, and it is solvent-free and metal-free.

Molecular Structure Analysis

The molecular structure of “2-(3-(Azepan-1-ylsulfonyl)phenyl)benzo[d]thiazole” includes a seven-membered azepane ring, a phenyl group, and a benzo[d]thiazole ring. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Chemical Reactions Analysis

Benzothiazole, the core structure in “2-(3-(Azepan-1-ylsulfonyl)phenyl)benzo[d]thiazole”, undergoes various reactions such as donor–acceptor, intramolecular nucleophilic substitution, photochemical reaction, arylation, cycloaddition, oxidation, transformation, dimerization, etc.

Mechanism of Action

While the specific mechanism of action for “2-(3-(Azepan-1-ylsulfonyl)phenyl)benzo[d]thiazole” is not mentioned in the search results, benzothiazole derivatives have been found to exhibit a wide range of biological activities. For instance, they have been used in the development of new anti-tubercular compounds.

Future Directions

The future directions for “2-(3-(Azepan-1-ylsulfonyl)phenyl)benzo[d]thiazole” and similar compounds could involve further exploration of their biological activities and potential applications in medicinal chemistry. The development of new synthetic strategies could also be a focus, to create more potent biologically active benzothiazole-based drugs.